2-methoxyethyl 4-(4-bromophenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxylate

• IUPAC Name: 2-methoxyethyl 4-(4-bromophenyl)-2-methyl-5-oxo-4,6,7,8-tetrahydro-1H-quinoline-3-carboxylate
• InChI: InChI=1S/C20H22BrNO4/c1-12-17(20(24)26-11-10-25-2)18(13-6-8-14(21)9-7-13)19-15(22-12)4-3-5-16(19)23/h6-9,18,22H,3-5,10-11H2,1-2H3
• InChI Key: UOSVFZFRWDFDCL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(C2=C(N1)CCCC2=O)C3=CC=C(C=C3)Br)C(=O)OCCOC
• Molecular Formula: C20H22BrNO4
• Molecular Weight: 420.3 g/mol

Description

This compound is a derivative of quinoline, a heterocyclic aromatic organic compound. It has a bromophenyl group, a methoxyethyl group, and a carboxylate ester group attached to the quinoline core.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a quinoline core, which is a fused ring system containing a benzene ring and a pyridine ring. The bromophenyl, methoxyethyl, and carboxylate ester groups would be attached to this core.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be influenced by its molecular structure. For example, the presence of the bromine atom might increase the compound’s molecular weight and could influence its boiling and melting points.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems, which is typically studied in the context of drug discovery. Without specific studies or data, it’s not possible to provide a mechanism of action for this compound.

Future Directions

The study of new compounds is a key aspect of research in chemistry and related fields. This compound, with its combination of a quinoline core and various functional groups, could be of interest in various areas, such as medicinal chemistry or materials science.